2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one

• Molecular Formula: C19H15N3O
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C19H15N3O/c1-13-7-9-15(10-8-13)17-11-18-20-16(12-19(23)22(18)21-17)14-5-3-2-4-6-14/h2-12,21H,1H3
• InChI Key: ZKHOBGKIQSECOB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CC3=NC(=CC(=O)N3N2)C4=CC=CC=C4

Description

2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one, also known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MPP belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one is not fully understood, but it has been suggested that it may act by inhibiting certain enzymes or signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and cancer. It has also been suggested that this compound may inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the replication of herpes simplex virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. This compound has also been shown to have low toxicity in vitro and in vivo. However, there are some limitations to the use of this compound in lab experiments. It has been found to have poor solubility in water, which can make it difficult to work with. In addition, this compound has been found to be sensitive to light and air, which can affect its stability.

Future Directions

There are several future directions for the study of 2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one. One area of research is the development of new this compound derivatives with improved activity and selectivity. Another area of research is the investigation of the mechanism of action of this compound and its potential targets. Additionally, the use of this compound as a lead compound for the development of new anticancer and antiviral drugs could be explored further. Finally, the potential use of this compound in combination with other drugs or therapies could be investigated.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one involves the reaction of 4-methylbenzaldehyde and phenylhydrazine in the presence of acetic acid and sulfuric acid. The resulting intermediate is then reacted with ethyl acetoacetate and ammonium acetate to yield this compound. The synthesis of this compound has been optimized to improve yield and purity, and various modifications have been made to the reaction conditions to achieve this.

Scientific Research Applications

2-(4-methylphenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one has been studied extensively for its potential use as a therapeutic agent. It has been found to exhibit various biological activities, including anti-inflammatory, anticancer, and antiviral effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that it could be used as a lead compound for the development of new anticancer drugs. This compound has also been found to have antiviral activity against herpes simplex virus and human immunodeficiency virus.